Cas no 80442-95-1 (ethyl 5-thioxo-L-prolinate)
ethyl 5-thioxo-L-prolinate structure
Product Name:ethyl 5-thioxo-L-prolinate
CAS No:80442-95-1
MF:C7H11NO2S
MW:173.23274064064
CID:985638
PubChem ID:11355773
Update Time:2025-04-20
ethyl 5-thioxo-L-prolinate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-thioxo-L-prolinate
- ethyl (2S)-5-sulfanylidenepyrrolidine-2-carboxylate
- NS00061914
- EINECS 279-472-7
- DTXSID301001242
- (S)-ethyl 5-thioxopyrrolidine-2-carboxylate
- Ethyl 5-sulfanyl-3,4-dihydro-2H-pyrrole-2-carboxylate
- 80442-95-1
- MKXRCPKGURCHRF-YFKPBYRVSA-N
-
- Inchi: 1S/C7H11NO2S/c1-2-10-7(9)5-3-4-6(11)8-5/h5H,2-4H2,1H3,(H,8,11)/t5-/m0/s1
- InChI Key: MKXRCPKGURCHRF-YFKPBYRVSA-N
- SMILES: S=C1CC[C@@H](C(=O)OCC)N1
Computed Properties
- Exact Mass: 173.05104977g/mol
- Monoisotopic Mass: 173.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 70.4Ų
ethyl 5-thioxo-L-prolinate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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